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Compound of Interest

Compound Name:
(S)-3-Hydroxypyrrolidine

hydrochloride

Cat. No.: B051947 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of (S)-3-Hydroxypyrrolidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and

key safety characteristics of (S)-3-Hydroxypyrrolidine hydrochloride (CAS No. 122536-94-

1), a chiral intermediate widely used in the synthesis of pharmaceutical compounds. Adherence

to these guidelines is critical for ensuring laboratory safety and maintaining the integrity of the

material.

Chemical Identification
(S)-3-Hydroxypyrrolidine hydrochloride is a chiral organic compound. Its key identifiers and

properties are summarized below.
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Identifier Value

Chemical Name (S)-3-Hydroxypyrrolidine hydrochloride

Synonyms
(S)-pyrrolidin-3-ol hydrochloride, (3S)-pyrrolidin-

3-ol;hydrochloride

CAS Number 122536-94-1[1]

Molecular Formula C₄H₁₀ClNO[1]

Molecular Weight 123.58 g/mol [1]

Appearance
Off-white to pale beige crystalline powder or

solid

Hazard Identification and Toxicology
The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system. It is classified under the Globally Harmonized System (GHS) as outlined

below.

GHS Classification Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A / Category 1

H319: Causes serious eye

irritation / H318: Causes

serious eye damage[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word:Warning or Danger[2]

Toxicological Summary:

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available for oral, dermal, or

inhalation routes. The chemical, physical, and toxicological properties have not been
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thoroughly investigated.[2][4]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC.[2][4]

Germ Cell Mutagenicity: No data available.[1][4]

Reproductive Toxicity: No data available.[1][2]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are essential to minimize exposure risk. The following workflow

outlines the standard procedure for handling (S)-3-Hydroxypyrrolidine hydrochloride in a

laboratory setting.
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Preparation Material Handling Post-Handling

Work in Ventilated Area
(Fume Hood)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid Carefully
(Avoid Dust Generation) Transfer to Reaction Vessel Dissolve/Use as Required Clean Work Area Dispose of Waste

(per local regulations) Doff PPE Wash Hands Thoroughly
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Spill Occurs

Evacuate Immediate Area
Ensure Ventilation

Wear Full PPE
(respirator, gloves, goggles)

Contain Spill
(Avoid dust creation)

Clean Up:
Sweep or shovel solid into a

suitable, closed container for disposal.

Decontaminate Area
Wash with water.

Dispose of Waste
(Follow regulations)

Report Incident
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Select Storage Location

Is the area cool?

Is the area dry?

Yes

Find a Suitable Location

NoIs it well-ventilated?

Yes

No

Can it be stored
under inert gas?

Yes

No

Store the Compound

Yes No
(Use desiccator as alternative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and storage of (S)-3-
Hydroxypyrrolidine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051947#safety-handling-and-storage-of-s-3-
hydroxypyrrolidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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